Cas no 1805512-91-7 (Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate
• CAS No: 1805512-91-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010383
• Update Time: 2025-11-05

Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate

• Inchi： 1S/C12H13NO2S/c1-3-8-5-9(7-13)10(6-11(8)16)12(14)15-4-2/h5-6,16H,3-4H2,1-2H3
• InChI Key： FBILMNSWLDZTPV-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OCC)C(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate

Comprehensive Overview of Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate (CAS No. 1805512-91-7)

Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate (CAS No. 1805512-91-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its unique cyano and mercapto functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining an ethyl ester and a thiol group, makes it particularly valuable for applications requiring precise molecular modifications.

In recent years, the demand for high-purity intermediates like Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers and manufacturers are increasingly focusing on green synthesis methods to produce such compounds with minimal environmental impact. This aligns with the global trend toward eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

The compound’s CAS No. 1805512-91-7 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and R&D projects. Its cyano group contributes to its reactivity, enabling it to participate in nucleophilic addition reactions, while the mercapto group offers opportunities for thiol-ene click chemistry. These properties make it a candidate for designing biocompatible polymers and drug delivery systems, areas of high interest in biomedical research.

From an industrial perspective, Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate is often discussed in the context of scale-up challenges and process optimization. Questions like “How to improve the yield of Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate?” or “What catalysts are effective for its synthesis?” are common in forums and technical publications. Addressing these queries requires a deep understanding of reaction kinetics and catalytic systems, which are critical for cost-effective production.

Another trending topic tied to this compound is its potential role in photovoltaic materials and organic electronics. The conjugated system derived from its aromatic core and functional groups could enhance charge transport properties, a feature explored in solar cell research. This application aligns with the growing interest in renewable energy technologies, a frequently searched keyword in scientific and engineering communities.

Quality control is another area where CAS No. 1805512-91-7 is scrutinized. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stability. Laboratories often search for “analytical methods for Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate” to ensure compliance with regulatory standards, emphasizing the need for reliable characterization protocols.

In summary, Ethyl 2-cyano-4-ethyl-5-mercaptobenzoate (CAS No. 1805512-91-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As industries continue to explore its potential, this compound is poised to remain a key player in advanced chemical synthesis.